2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide

• IUPAC Name: 2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C19H16N2O5S/c1-2-4-12-5-3-6-13-11-16(19(23)26-17(12)13)18(22)21-14-7-9-15(10-8-14)27(20,24)25/h2-3,5-11H,1,4H2,(H,21,22)(H2,20,24,25)
• InChI Key: GHVDJGMXHLKYHD-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H16N2O5S
• Molecular Weight: 384.4 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide”, there are related studies on the synthesis of similar compounds. For instance, an efficient, eco-friendly, and green synthesis method has been developed for a series of novel spiro-N-(4-sulfamoylphenyl)-2-carboxamide derivatives. This method involves the use of ethanol at room temperature in green conditions, yielding up to 90%.

Scientific Research Applications

Crystal Structure Analysis

• Research on similar compounds like 4-Oxo-N-phenyl-4H-chromene-2-carboxamide has highlighted their crystalline structures and polymorphs. These structures exhibit various conformations, which can be pivotal for understanding the physical and chemical properties of 2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide (Reis et al., 2013).

Synthesis and Pharmacological Evaluation

• The synthesis and pharmacological evaluation of compounds structurally related to 2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide have been explored. Such studies are crucial for developing new antimicrobial agents, with many synthesized compounds demonstrating high antimicrobial activity (Azab et al., 2017).

Complex Formation with Metals

• Studies on novel organic ligands, including 5-(4-oxo-4H-chromen-3-yl)-4,5-dihydro-1,3,4-thiadiazole-2-carboxamide, have resulted in the synthesis of complexes with copper(II), cobalt(II), and nickel(II). This research is significant for understanding the coordination chemistry and potential applications of 2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide in forming metal complexes (Myannik et al., 2018).

Synthesis Methods

• Research into the synthesis of similar compounds, like 4-oxo-4H-chromene-3-carboxylic acid, provides insights into efficient synthetic methods. This information can be applied to optimize the synthesis of 2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide, enhancing its availability for various applications (Zhu et al., 2014).

Antimicrobial Activity

• The antimicrobial activity of compounds related to 2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide has been evaluated, demonstrating significant antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents (Raval et al., 2012).

Chemosensor Development

• Studies on similar compounds have focused on developing selective fluorescence chemosensors. This research area is crucial for environmental monitoring and analytical chemistry applications, where compounds like 2-oxo-8-prop-2-enyl-N-(4-sulfamoylphenyl)chromene-3-carboxamide can be utilized (Meng et al., 2018).